Cas no 51335-75-2 (Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate)

• Product Name: Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate
• CAS No: 51335-75-2
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• MDL: MFCD17677075
• CID: 935192
• PubChem ID: 287722
• Update Time: 2025-10-29

Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate
• 2,2-Dimethyl-[1,3]dioxane-5,5-dicarboxylic acid diethyl ester
• 2, 2-DIMETHYL-1,3-DIOXACYCLOHEXANE-5,5-DICARBOXYLIC ACID, DIETHYL ESTER
• 2,2-dimethyl-5,5-bis(ethoxycarbonyl)-1,3-dioxane
• 2,2dimethyl-5,5-dicarbethoxy-1,3-dioxane
• 2,2-dimethyl-5,5-dicarbethoxy-1,3-dioxane
• 5,5-Diethoxycarbonyl-2,2-dimethyl-1,3-dioxane
• AC1L6807
• AC1Q649B
• ANW-58651
• CTK1H2528
• NSC147806
• NSC693437
• SureCN1868349
• SY112178
• NSC-147806
• LRRLQBPVLCTGIE-UHFFFAOYSA-N
• DTXSID90301992
• A871309
• CS-0315892
• Diethyl2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate
• 5,5-DIETHYL 2,2-DIMETHYL-1,3-DIOXANE-5,5-DICARBOXYLATE
• diethyl 2,2-dimethyl-1,3-dioxan-5,5-dicarboxylate
• 51335-75-2
• SCHEMBL1868349
• AKOS015917939
• DA-34875
• NSC 693437
• MFCD17677075
• NSC-693437
• AS-56249
• NSC 147806

• MDL： MFCD17677075
• Inchi： 1S/C12H20O6/c1-5-15-9(13)12(10(14)16-6-2)7-17-11(3,4)18-8-12/h5-8H2,1-4H3
• InChI Key： LRRLQBPVLCTGIE-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OCC)(C(=O)OCC)COC1(C)C

Computed Properties

• Exact Mass: 260.126
• Monoisotopic Mass: 260.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.114
• Boiling Point: 276 ºC
• Flash Point: 113 ºC
• PSA: 71.06
• LogP: 0.88190

Additional information on Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate

Comprehensive Overview of Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate (CAS No. 51335-75-2)

Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate (CAS No. 51335-75-2) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical applications. Its unique dioxane ring structure and dicarboxylate ester functional groups make it a valuable building block in modern organic chemistry. As researchers increasingly focus on sustainable and efficient synthetic methodologies, this compound has gained attention for its role in green chemistry initiatives and atom-economical reactions.

The molecular formula C₁₂H₂₀O₆ and molecular weight of 260.28 g/mol position Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate as an important intermediate in the synthesis of complex molecules. Recent studies highlight its application in creating chiral auxiliaries and protecting groups, addressing the growing demand for stereoselective synthesis in drug development. The compound's 2,2-dimethyl substitution provides enhanced stability, while the 5,5-dicarboxylate functionality offers multiple points for chemical modification.

In the context of current industry trends, 51335-75-2 has emerged as a subject of interest in pharmaceutical research due to its potential in prodrug design. The dioxane scaffold demonstrates excellent biocompatibility, making it suitable for drug delivery system development. Furthermore, its application in polymer chemistry has been explored, particularly in creating biodegradable materials that align with global sustainability goals. These applications respond to frequent search queries about "eco-friendly chemical intermediates" and "biocompatible scaffold molecules."

The synthesis of Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate typically involves condensation reactions of appropriate diols with diethyl malonate derivatives. This process exemplifies principles of green chemistry that many researchers seek information about, including "solvent-free condensation reactions" and "catalyst-free synthetic methods." The compound's relatively mild reaction conditions and good yield make it attractive for industrial-scale production while minimizing environmental impact.

Analytical characterization of CAS 51335-75-2 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These quality control measures ensure the compound meets stringent requirements for pharmaceutical applications. The growing emphasis on analytical method validation in chemical manufacturing aligns with frequent searches for "HPLC methods for ester compounds" and "NMR characterization of cyclic esters."

From a safety perspective, proper handling of Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate requires standard laboratory precautions. Material Safety Data Sheets (MSDS) provide essential information that professionals often search for, such as "storage conditions for dicarboxylate esters" and "compatibility of dioxane derivatives." The compound's stability under normal conditions contributes to its widespread adoption in research and industrial settings.

The commercial availability of 51335-75-2 from multiple suppliers worldwide reflects its importance in chemical synthesis. Current market trends show increasing demand for this intermediate, particularly in regions with growing pharmaceutical and specialty chemical industries. This correlates with search patterns for "global suppliers of dioxane dicarboxylates" and "bulk pricing for pharmaceutical intermediates."

Future research directions for Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate may explore its potential in novel catalytic systems and as a precursor for advanced materials. The scientific community's interest in "multifunctional organic building blocks" and "versatile cyclic esters" suggests continued relevance for this compound. Its balanced properties of reactivity and stability position it well for emerging applications in medicinal chemistry and material science.

In educational contexts, CAS No. 51335-75-2 serves as an excellent example for teaching important organic chemistry concepts. Its structure demonstrates principles of cyclic acetal formation, ester reactivity, and steric effects - topics frequently searched by chemistry students and educators. The compound's well-documented properties make it a reliable reference material in academic research and teaching laboratories.

Quality specifications for Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate typically include parameters such as purity (≥98%), water content, and residual solvents. These specifications address common industry concerns reflected in search queries about "pharmaceutical-grade ester compounds" and "quality standards for chemical intermediates." Rigorous quality control ensures the compound's suitability for sensitive applications where consistency is paramount.

The environmental fate of 51335-75-2 has been studied in relation to its biodegradation profile and ecotoxicological effects. These studies respond to increasing regulatory requirements and public interest in "green chemistry metrics" and "sustainable chemical production." The compound's favorable environmental profile compared to traditional solvents contributes to its positive reception in environmentally conscious markets.

Patent literature reveals numerous applications of Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate in innovative chemical processes. Recent filings demonstrate its utility in asymmetric synthesis and polymer chemistry, areas that generate substantial search traffic from professionals seeking "novel synthetic methodologies" and "advanced material precursors." The compound's intellectual property landscape continues to evolve as new applications are discovered.

From a regulatory standpoint, CAS 51335-75-2 is generally regarded as safe for its intended uses when proper handling procedures are followed. This status aligns with industry needs for "REACH-compliant intermediates" and "globally approved chemical building blocks." The compound's established safety profile facilitates its use across international markets with varying regulatory frameworks.

In conclusion, Diethyl 2,2-dimethyl-1,3-dioxane-5,5-dicarboxylate represents a significant compound at the intersection of academic research and industrial application. Its multifaceted utility, combined with growing interest in sustainable chemistry solutions, ensures its continued relevance in the chemical enterprise. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemists addressing contemporary challenges in molecular design and synthesis.